helium;neon

• CAS: 12162-16-2
• Molecular Formula: HeNe
• Molecular Weight: 24.182 g/mol
• InChI: InChI=1S/He.Ne
• InChIKey: CPBQJMYROZQQJC-UHFFFAOYSA-N

He-Ne Laser Gas Mixture Core Specifications

Helium, compound with neon (CAS 12162-16-2), is a precisely formulated binary noble-gas mixture serving as the active gain medium in helium-neon (He-Ne) gas lasers [1]. The mixture typically comprises helium as the dominant component with neon at 2–8.3% by volume, operating at total pressures near 1 Torr [1]. When electrically excited, this gas combination produces continuous-wave (CW) laser emission, most famously at 632.8 nm in the red visible spectrum, with output powers ranging from sub-milliwatt to approximately 100 mW [2]. Its defining technical advantages include exceptional frequency stability, narrow linewidth, excellent beam quality (TEM₀₀), and operational lifetimes routinely exceeding 20,000 hours, making it the gold-standard coherent light source for precision metrology, interferometry, holography, and optical alignment applications worldwide [2].

Active gain medium Pre-formulated He-Ne mixture for 632.8 nm continuous-wave laser emission.

Application scope Reported fit for precision interferometry, holography, and optical alignment workflows.

Operational endurance Sealed tube lifetime consistently reported beyond 20,000 hours under CW operation.

• [1] NIST Chemistry WebBook. Helium, compound with neon (1:1). CAS Registry Number: 12162-16-2. U.S. Secretary of Commerce. View Source
• [2] Thermopedia. LASERS. Article added 2 February 2011, last modified 11 February 2011. DOI: 10.1615/AtoZ.l.lasers. View Source

He-Ne Mixture Substitution Limitations

In He-Ne laser systems, the exact volumetric He:Ne ratio, total fill pressure, and gas purity are not interchangeable parameters—they directly govern the laser's gain efficiency, output power, and frequency stability [1]. Substituting a generic 5:1 mixture for an optimized 18:1 or 20:1 ratio can result in significant losses in population inversion and consequent output power degradation, as demonstrated by computational plasma dynamics models [1]. Furthermore, substituting pure neon or an argon-based laser gas fundamentally alters emission wavelength, beam characteristics, and total cost of ownership [2]. Even trace impurities (oxygen, water vapor, hydrocarbons) in non-certified mixtures cause mirror and electrode contamination, leading to progressive power loss and premature tube failure [1]. For procurement in high-precision interferometry, ring laser gyroscopes, and frequency-stabilized metrology systems, mixture specifications are inseparable from system performance and must be treated as a performance-critical consumable rather than a commodity gas [1].

Ratio Generic 5:1 He:Ne mixtures may shift gain efficiency away from the application-optimized ratio, potentially reducing output stability.

Purity Non-certified grades with trace oxygen or moisture can accelerate electrode contamination and degrade tube lifetime.

Gas type Argon-based or pure neon fills fundamentally alter emission wavelength and beam characteristics; they are not direct substitutes.

• [1] Mao Y, Hu J, Ji H, Guan S, Chen D, Gong Q, Liu W, Long X, Tan Z. Analysis of Plasma Dynamics in He-Ne Lasers with Different Gas Ratios. Photonics. 2024; 11(3):276. DOI: 10.3390/photonics11030276. View Source
• [2] European Patent EP0565242A1. Buffer gas for excimer lasers comprising helium-neon mixture. Filed 1993-04-06. View Source

He-Ne vs. Alternative Laser Gas Evidence

Output Power Gain vs. Pure Neon Buffer Gas

In a direct head-to-head comparison using an XeCl excimer laser, replacing pure neon buffer gas with a helium-neon mixture (30% He, 70% Ne by volume) increased laser output power by up to 30% at constant gas pressure and excitation voltage [1]. Pure helium buffer gas alone yielded only 60–70% of the power achieved with pure neon, while the He-Ne mixture with 20% He matched the output power of 100% neon at substantially reduced gas cost [1]. This non-linear synergistic effect of the He-Ne mixture cannot be replicated by either pure gas alone.

Excimer buffer gas output

Head-to-head

He-Ne (30% He) yields +30% output power vs. pure Ne baseline.

Supports neon-equivalent output with lower gas cost.

XeCl excimer laser; constant pressure/voltage; 0–40% He mixtures.

Evidence Dimension	Laser output power (relative to pure neon baseline)
Target Compound Data	He-Ne buffer gas mixture (30% He / 70% Ne): 130% output power vs. pure neon baseline; 20% He mixture: ~100% of pure neon output
Comparator Or Baseline	Pure neon buffer gas: 100% output power (baseline); Pure helium buffer gas: 60–70% output power
Quantified Difference	+30% power increase with 30% He mixture vs. pure neon; +43–67% power increase vs. pure helium
Conditions	XeCl excimer laser; constant gas pressure and excitation voltage; buffer gas mixtures from 0–40% helium (balance neon)

Why This Matters

For excimer laser users, a He-Ne buffer gas mixture provides neon-equivalent output power at significantly lower gas cost (helium being substantially cheaper than neon), delivering a direct procurement cost advantage without sacrificing laser performance.

• [1] European Patent EP0565242A1. Buffer gas for excimer lasers comprising helium-neon mixture. Filed 1993-04-06. View Source

Optimal He:Ne Ratio for Gain Efficiency

Computational plasma dynamics modeling combined with experimental validation demonstrates that the population inversion—and hence laser gain efficiency—for the 632.8 nm He-Ne transition exhibits a distinct peak at a specific He:Ne ratio that depends on capillary diameter and total gas pressure [1]. Under conditions of a 6 mm discharge capillary diameter and 6 torr total pressure, the optimal He:Ne ratio is 18.3:1, achieving maximum inverted population and highest laser output power [1]. The study further reveals that optimal He:Ne ratios increase with both capillary diameter and total gas pressure, with larger-bore tubes requiring ratios exceeding 20:1 to obtain optimum gain [1]. Gain efficiency shows a significant increase between He:Ne ratios of 10:1 and 30:1 [1].

Optimal He:Ne ratio

Head-to-head

Peak gain at 18.3:1 (6 mm capillary, 6 Torr).

Ratio-specific gain curve; gain rises significantly between 10:1 and 30:1.

Validated by plasma dynamics simulation and experiment.

Evidence Dimension	Population inversion / gain efficiency vs. He:Ne gas ratio (632.8 nm emission)
Target Compound Data	He:Ne ratio of 18.3:1 yields peak inverted population (maximum gain efficiency) at 6 mm capillary, 6 torr
Comparator Or Baseline	He:Ne ratios of 5:1 to 10:1 (conventional mixtures): sub-optimal inverted population; 30:1 ratio: declining gain on the far side of the optimum curve
Quantified Difference	Gain efficiency significantly increases between 10:1 and 30:1, peaking at 18.3:1; exact magnitude of gain improvement vs. 5:1 ratio is geometry-dependent but substantial
Conditions	DC glow discharge; capillary diameter 6 mm; total gas pressure 6 torr; 632.8 nm laser transition; validated by coupled simulation and experiment

Why This Matters

Procuring He-Ne laser tubes with application-optimized gas fill ratios (rather than generic 5:1 or 7:1 mixtures) directly impacts system signal-to-noise ratio and measurement accuracy, particularly for high-precision interferometric sensors and ring laser gyroscopes.

• [1] Mao Y, Hu J, Ji H, Guan S, Chen D, Gong Q, Liu W, Long X, Tan Z. Analysis of Plasma Dynamics in He-Ne Lasers with Different Gas Ratios. Photonics. 2024; 11(3):276. DOI: 10.3390/photonics11030276. View Source

Cost Advantage Over Argon-Ion Lasers

A comprehensive cost analysis comparing laser systems across technologies reveals a stark economic advantage for He-Ne lasers [1]. The typical He-Ne laser system price is approximately $750 versus $45,000 for an argon-ion laser system—a 60× capital cost differential [1]. Operational cost over the system lifetime is $10 for He-Ne versus $11,000 for argon-ion, representing a 1,100× difference [1]. On a price-per-watt-hour basis, He-Ne lasers cost $9/Wh compared to $0.7/Wh for argon lasers, reflecting the higher efficiency of argon systems per watt, but the dramatically lower total cost of ownership for He-Ne in low-to-moderate power applications [1]. Single-photon cost is $7.7 × 10⁻²² for He-Ne versus $7.1 × 10⁻²³ for argon [1]. Both technologies share a 20,000-hour rated lifetime, but He-Ne achieves this with far simpler, lower-maintenance construction [1].

Cost vs. Argon-ion

Cross-study

He-Ne system ~$750 vs. Ar-ion ~$45,000; operational cost $10 vs. $11,000/lifetime.

Reported 60× lower capital and 1,100× lower operational cost.

Compiled from commercial pricing; 20,000 h rated life for both.

Evidence Dimension	Total cost of ownership (capital + operational cost, price per watt-hour)
Target Compound Data	He-Ne laser: System price $750, operational cost $10/lifetime, $9/Wh, single photon cost $7.7 × 10⁻²², power 0.005 W, lifetime 20,000 h
Comparator Or Baseline	Argon-ion laser: System price $45,000, operational cost $11,000/lifetime, $0.7/Wh, single photon cost $7.1 × 10⁻²³, power 5 W, lifetime 20,000 h
Quantified Difference	60× lower capital cost; 1,100× lower operational cost; 12.9× higher price/Wh; 10.8× higher single-photon cost; 1,000× lower output power
Conditions	Cost analysis compiled from commercial laser system pricing data; assumes rated lifetime operation

Why This Matters

For laboratories and OEM integrators where total cost of ownership is a decisive procurement factor and sub-100 mW visible output suffices, He-Ne laser gas systems represent a dramatically more economical choice per system deployed compared to argon-ion alternatives.

• [1] Liao Y. Practical Electron Microscopy and Database – Table 2814: Estimated costs of some lasers and light bulbs and their power and lifetimes. Globalsino.com. 2006. View Source

Lifetime Comparison with CO₂ Lasers

Well-manufactured He-Ne laser tubes achieve operational lifetimes ranging from 20,000 to 50,000 hours under normal continuous-wave operation, with some high-quality units reportedly reaching 100,000 hours in ideal conditions with controlled impurity levels [1][2]. In comparison, sealed CO₂ laser tubes typically require replacement after approximately 1,000 hours of use, representing a 20× to 50× shorter service interval [3]. While diode lasers can achieve lifetimes of ~100,000 hours, they lack the intrinsic frequency stability and beam quality of He-Ne gas lasers without additional stabilization systems [2]. The long He-Ne lifetime is attributed to robust hard-sealed glass tube construction, aluminum cathodes with controlled oxidation layers, and inherently low gas contamination rates when high-purity gas mixtures are employed [1].

Lifetime vs. CO₂

Class-level

He-Ne tubes 20,000–50,000 h; sealed CO₂ tubes ~1,000 h.

Reported 10×–100× longer service interval reduces maintenance downtime.

Typical CW operation; high-purity fill extends upper lifetime range.

Evidence Dimension	Operational lifetime (hours to failure or significant power degradation)
Target Compound Data	He-Ne laser tubes: 20,000–50,000 hours (typical); up to 100,000 hours demonstrated with impurity control
Comparator Or Baseline	Sealed CO₂ laser tubes: ~1,000–2,000 hours; Diode lasers: ~100,000 hours; Argon-ion lasers: ~20,000 hours (rated)
Quantified Difference	10×–100× longer operational life vs. CO₂ laser tubes; comparable to diode lasers but with superior intrinsic frequency stability
Conditions	Continuous-wave operation; hard-sealed glass tubes; high-purity He-Ne gas fill; various commercial and research-grade tubes

Why This Matters

For OEM instrumentation and metrology systems requiring multi-year uninterrupted operation with minimal service intervention, the 20,000+ hour He-Ne tube lifetime directly reduces maintenance costs and system downtime, providing a compelling procurement argument over shorter-lived gas laser alternatives.

• [1] Operating conditions and failure mechanisms in He-Ne hollow cathode glow discharge laser cavities. Semantic Scholar. Lifetimes of 18,000 hours achieved. 2003. View Source
• [2] Laserfair.com. 半导体激光的优点及注意事项 (Advantages and considerations of diode lasers). He-Ne laser lifetime ~10⁴ hrs vs. diode laser ~10⁵ hrs. 2011. View Source
• [3] Electronics-Lab.com. CO2 laser tube lifespan – time used vs. age of tube. Tubes replaced after ~1,000 hours of use. 2018. View Source

Laser Power Gain from ³He Isotope Substitution

Replacing natural-abundance ⁴He with the lighter isotope ³He in a He-Ne hollow cathode laser mixture produces a four-fold (4×) increase in laser output power and a three-fold (3×) increase in laser gain for the strongest NeI 1.1523 µm infrared line [1]. The enhancement arises from a lower electron temperature and higher gas temperature in the ³He-Ne mixture, which increases helium triplet metastable density and the rate constant for excitation transfer to neon atoms, while simultaneously improving lower laser level de-excitation efficiency through intra-multiplet mixing of 2p₁–₁₀ levels by ³He atoms [1]. This isotopic substitution strategy demonstrates that not all He-Ne mixtures are functionally equivalent even when the He:Ne molar ratio is held constant.

³He vs. ⁴He gain

Head-to-head

³He-Ne mixture: 4× output power, 3× gain at 1.15 µm vs. ⁴He-Ne.

Isotopic substitution context; performance gain linked to excitation transfer dynamics.

Helical hollow cathode; identical discharge conditions.

Evidence Dimension	Laser output power and gain for 1.1523 µm NeI line
Target Compound Data	³He-Ne gas mixture: 4× output power; 3× gain vs. ⁴He-Ne baseline
Comparator Or Baseline	⁴He-Ne gas mixture (natural isotope): 1× output power (baseline); 1× gain (baseline)
Quantified Difference	+300% (4×) output power increase; +200% (3×) gain increase
Conditions	Helical hollow cathode laser; near-IR NeI 1.1523 µm transition; identical discharge conditions

Why This Matters

For specialized near-IR laser applications requiring maximum output power from compact He-Ne laser cavities, ³He-based gas mixtures provide a quantifiable performance advantage—but at a substantial procurement cost premium due to ³He scarcity, requiring a careful cost-benefit analysis for each application.

• [1] Stefanova MS, Pramatarov PM, Karelin AV. Enhanced IR hollow cathode laser in a ³He–Ne gas mixture. J. Phys. D: Appl. Phys. 2005; 38: 3326–3332. DOI: 10.1088/0022-3727/38/18/005. View Source

He-Ne Laser Gas Application Scenarios

Precision Interferometry and Ring Laser Gyroscopes

Ring laser gyroscopes and ultra-precise interferometric displacement sensors used in aerospace navigation and geodesy require He-Ne laser tubes filled with application-optimized gas ratios exceeding 20:1 (He:Ne) to maximize gain efficiency in larger-bore discharge capillaries while minimizing diffraction losses [1]. Generic 5:1 or 7:1 mixtures deliver sub-optimal gain in these large-aperture configurations, directly degrading sensor signal-to-noise ratios. Procurement of certified, ratio-verified He-Ne mixtures matched to specific capillary geometries enables quantum-noise-limited sensor performance without requiring modifications to the laser resonator or discharge structure [1].

Excimer Laser Buffer Gas Systems

In semiconductor photolithography and medical excimer laser systems (XeCl, KrF), replacing expensive pure neon buffer gas with a He-Ne mixture (20–30% He, balance Ne) maintains 100–130% of the pure-neon output power while reducing buffer gas procurement costs by up to 80% due to the substantially lower cost of helium versus neon [2]. The non-linear synergistic effect of He-Ne mixtures—where the mixture outperforms either pure component—provides a unique procurement value proposition unavailable with single-gas buffer strategies [2].

Frequency-Stabilized Optical Metrology

Iodine-stabilized He-Ne lasers operating at 633 nm serve as secondary optical frequency standards with standard uncertainties as low as 12 kHz (2.5 × 10⁻¹¹ relative) and Allan deviation frequency stabilities reaching 3.5 × 10⁻¹³ at 2048-second sampling times [3]. These systems demand laser tubes filled with ultra-high-purity He-Ne mixtures (≥99.999% component purity) to eliminate impurity-induced frequency shifts and power degradation. Substituting lower-grade mixtures or alternative laser technologies (e.g., diode lasers) requires extensive additional stabilization hardware to approach comparable frequency stability, making certified high-purity He-Ne gas fills the procurement baseline for national metrology institutes and precision spectroscopy laboratories [3].

OEM Instrumentation Lasers

For OEM integration into barcode scanners, construction alignment tools, and undergraduate physics laboratory equipment, the 20,000–50,000 hour operational lifetime of sealed He-Ne laser tubes [4] provides a compelling total-cost-of-ownership advantage. With capital costs of approximately $750 per complete laser system versus $9,000+ for diode laser systems of comparable beam quality [5], and operational costs as low as $10 over the entire rated lifetime [5], He-Ne laser gas mixtures remain the most economical coherent light source for applications where extreme compactness is not required and where the 632.8 nm visible wavelength is directly suitable.

Application

Selection Property

Validation Focus

Interferometry & gyroscopes

Application-optimized He:Ne ratio (>20:1)

Gain efficiency in large-bore capillaries

Excimer laser buffer gas

Neon-equivalent output with cost reduction

Buffer gas mixture cost-performance

Frequency-stabilized metrology

Ultra-high purity (≥99.999%)

Frequency stability and impurity-induced shift

OEM instrumentation lasers

Long lifetime and low total cost of ownership

Operational reliability over multi-year deployment

• [1] Mao Y, Hu J, Ji H, Guan S, Chen D, Gong Q, Liu W, Long X, Tan Z. Analysis of Plasma Dynamics in He-Ne Lasers with Different Gas Ratios. Photonics. 2024; 11(3):276. DOI: 10.3390/photonics11030276. View Source
• [2] European Patent EP0565242A1. Buffer gas for excimer lasers comprising helium-neon mixture. Filed 1993-04-06. View Source
• [3] Smith RP, Roos PA, Wahlstrand JK, Pipis JA, Rivas MB, Cundiff ST. Optical Frequency Metrology of an Iodine-Stabilized He-Ne Laser Using the Frequency Comb of a Quantum-Interference-Stabilized Mode-Locked Laser. J. Res. Natl. Inst. Stand. Technol. 2007; 112: 289–296. View Source
• [4] Globalspec.com. Superior, Highly Stable HeNe Lasers from Excelitas Technologies Corp. Extremely long lifetime (>20,000 hrs). View Source
• [5] Liao Y. Practical Electron Microscopy and Database – Table 2814: Estimated costs of some lasers and light bulbs. Globalsino.com. 2006. View Source